Cas no 196100-90-0 (3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-)

3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- structure
196100-90-0 structure
Product Name:3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
CAS No:196100-90-0
MF:C9H12N2O2
MW:180.203782081604
CID:3868342
PubChem ID:21258055
Update Time:2025-04-22

3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentapyrazolepropanoic acid, 2,4,5,6-tetrahydro-
    • 196100-90-0
    • 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propanoic acid
    • EN300-1774577
    • SCHEMBL5775156
    • Inchi: 1S/C9H12N2O2/c12-9(13)5-4-8-6-2-1-3-7(6)10-11-8/h1-5H2,(H,10,11)(H,12,13)
    • InChI Key: IBHYLGIZBRKTLN-UHFFFAOYSA-N
    • SMILES: OC(CCC1C2=C(CCC2)NN=1)=O

Computed Properties

  • Exact Mass: 180.089877630Da
  • Monoisotopic Mass: 180.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66Ų
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